N-Methyl-N-[1-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]oxane-2-carboxamide

• IUPAC Name: N-methyl-N-[1-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]oxane-2-carboxamide
• InChI: InChI=1S/C20H23N7O2/c1-25(20(28)16-6-2-3-10-29-16)15-12-26(13-15)18-8-7-17-22-23-19(27(17)24-18)14-5-4-9-21-11-14/h4-5,7-9,11,15-16H,2-3,6,10,12-13H2,1H3
• InChI Key: FIXVOIQDWHHVJP-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NN3C(=NN=C3C4=CN=CC=C4)C=C2)C(=O)C5CCCCO5
• Molecular Formula: C20H23N7O2
• Molecular Weight: 393.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyridine ring, a triazole ring, a pyridazine ring, an azetidine ring, and a carboxamide group. These functional groups suggest that this compound could potentially exhibit a variety of chemical and biological activities.

Synthesis Analysis

While the exact synthesis of this compound is not available, similar compounds are often synthesized via reactions of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and tetrahydropyrimidinones. The structures of the synthesized compounds are usually confirmed based on their spectral data, elemental analyses, and alternative synthetic routes.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups and the bonds between them. The presence of multiple nitrogen-containing rings suggests that this compound could potentially form multiple hydrogen bonds, which could influence its three-dimensional structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by its functional groups. For example, the pyridine and triazole rings could potentially participate in electrophilic substitution reactions, while the carboxamide group could be involved in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups and molecular structure. For example, the presence of multiple nitrogen-containing rings could potentially increase its polarity, which could influence its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Compounds with similar structures have been found to exhibit a variety of biological activities, including antimicrobial, anticancer, and enzyme inhibitory activities.

Future Directions

Future research could involve synthesizing this compound and testing its biological activity. Additionally, modifications could be made to its structure to enhance its activity or reduce potential side effects.